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Compound of Interest

Compound Name: 2-Methoxy-5-(2-nitrovinyl)phenol

Cat. No.: B186240 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methoxy-5-(2-nitrovinyl)phenol

Abstract
This technical guide provides a comprehensive framework for the safe handling, storage, and

disposal of 2-Methoxy-5-(2-nitrovinyl)phenol (CAS No: 39816-35-8). Intended for

researchers, chemists, and drug development professionals, this document synthesizes

available data on the compound and its structural analogs to establish robust safety protocols.

Given the limited direct toxicological data for this specific molecule, this guide employs a

precautionary principle, extrapolating from the known hazards of the β-nitrostyrene and

nitrophenol chemical classes.[1] The protocols herein are designed to be self-validating

systems, emphasizing engineering controls, appropriate personal protective equipment (PPE),

and a thorough understanding of the compound's chemical reactivity to ensure personnel

safety and experimental integrity.

Section 1: Compound Profile and Hazard
Identification
2-Methoxy-5-(2-nitrovinyl)phenol is a nitrostyrene derivative utilized as an intermediate in

organic synthesis, particularly in the development of novel pharmaceutical agents.[1][2] Its

structure, featuring a reactive nitrovinyl group and a phenolic moiety, suggests a potential for

significant biological activity and chemical reactivity.[1][3][4]
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A critical review of publicly available safety literature reveals a significant lack of direct

toxicological studies for 2-Methoxy-5-(2-nitrovinyl)phenol.[1] Therefore, a conservative risk

assessment must be constructed by analogy to structurally related compounds. The primary

hazards are anticipated to stem from the general toxicity of β-nitrostyrenes and the irritant

nature of substituted nitrophenols.[5][6][7]

1.1 Chemical and Physical Properties

Property Value Source

IUPAC Name
2-methoxy-5-[(E)-2-

nitroethenyl]phenol
PubChem[8]

CAS Number 39816-35-8 SRIRAMCHEM[2]

Molecular Formula C₉H₉NO₄ PubChem[8]

Molecular Weight 195.17 g/mol PubChem[8]

Appearance
Yellow crystalline solid

(anticipated)
Inferred from analogs[9]

1.2 Anticipated Hazard Profile

The hazard classification below is extrapolated from safety data for the β-nitrostyrene class and

the precursor 2-Methoxy-5-nitrophenol.
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Hazard Class Category GHS Statement
Justification /
Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Based on 2-Methoxy-

5-nitrophenol[6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Based on 2-Methoxy-

5-nitrophenol[6][7]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

Based on 2-Methoxy-

5-nitrophenol[6][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Based on 2-Methoxy-

5-nitrophenol[6][7]

Additional

Unclassified Hazards
- -

Lachrymator: Some

nitrovinyl compounds

are known

lachrymators.[5]

Reactivity: The

electron-withdrawing

nitro group activates

the vinyl double bond

for nucleophilic attack.

[5][10] Incompatible

with strong bases,

amines, thiols, and

strong oxidizing

agents.[5][10]

Carcinogenicity: Some

nitroalkenes are

suspected to be

carcinogenic.[5]

1.3 Risk Assessment Workflow

A systematic approach to risk assessment is mandatory before commencing any work with this

compound. The following workflow illustrates the essential decision-making process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB66159&dnl=sd_-_2-Methoxy-5-nitrophenol_CAS_636-93-1_%28SB66159%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB66159&dnl=sd_-_2-Methoxy-5-nitrophenol_CAS_636-93-1_%28SB66159%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB66159&dnl=sd_-_2-Methoxy-5-nitrophenol_CAS_636-93-1_%28SB66159%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB66159&dnl=sd_-_2-Methoxy-5-nitrophenol_CAS_636-93-1_%28SB66159%29_%28EU%29.pdf
https://pdf.benchchem.com/3022/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://pdf.benchchem.com/3022/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://pdf.benchchem.com/361/Stability_and_storage_conditions_for_2_Methoxy_4_2_nitrovinyl_phenol.pdf
https://pdf.benchchem.com/3022/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://pdf.benchchem.com/361/Stability_and_storage_conditions_for_2_Methoxy_4_2_nitrovinyl_phenol.pdf
https://pdf.benchchem.com/3022/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Review Literature &
SDS of Analogs

Identify Potential Hazards
(Toxicity, Reactivity, Physical)

Evaluate Experimental Scale
& Procedure (mg vs. g scale)

Define Engineering Controls
(Fume Hood, Glove Box)

Select Mandatory PPE
(Gloves, Goggles, Lab Coat)

Define Safe Storage &
Disposal Procedures

Develop Emergency Plan
(Spill, Exposure)

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 2-Methoxy-5-(2-nitrovinyl)phenol.
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Section 2: Engineering Controls & Personal
Protective Equipment (PPE)
The hierarchy of controls must be applied to mitigate risks. Engineering controls are the

primary line of defense, supplemented by a mandatory, multi-layered PPE protocol.

2.1 Engineering Controls

Fume Hood: All manipulations of 2-Methoxy-5-(2-nitrovinyl)phenol, including weighing,

transfers, and reaction setups, must be performed inside a certified chemical fume hood to

prevent inhalation of airborne particulates and vapors.[11]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and exhausted.

Safety Equipment: An operational safety shower and eyewash station must be located in

immediate proximity to the workstation.[6][12]

2.2 Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory. Standard laboratory attire (long pants, closed-

toe shoes) is assumed.

Hand Protection: Due to the lack of specific glove breakthrough time data, a conservative

approach is required.

For Incidental Contact (Splash Protection): Heavy-duty nitrile gloves (minimum 8 mil

thickness) are required.[5]

For Extended Contact or Immersion: Double-gloving, with a lighter nitrile glove as the

inner layer and a heavy-duty nitrile or neoprene glove as the outer layer, is strongly

recommended. Gloves must be inspected before use and changed immediately upon

contamination.[13]

Eye and Face Protection:

Chemical splash goggles meeting ANSI Z87.1 standards are mandatory at all times.[13]
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A full-face shield must be worn over the safety goggles during procedures with a

heightened risk of splashing or energetic reaction, such as when working with larger

quantities or during reaction quenching.[13][14]

Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[13] For

large-scale operations, a chemical-resistant apron is also recommended.

Respiratory Protection: If there is a risk of generating aerosols or dusts that cannot be

contained by a fume hood, respiratory protection is required. A NIOSH-approved N95 dust

mask is the minimum requirement for handling fine powders.[13]
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Body Protection
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Double Nitrile
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Face Shield

Respiratory
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(as needed)
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Caption: Multi-layered PPE protocol for maximum protection.

Section 3: Safe Handling, Storage, and Disposal
3.1 Handling Procedures

Work Area: Designate a specific area within the fume hood for handling this compound.

Dispensing: When weighing the solid, use a spatula and exercise care to avoid creating dust.

Tare a container on the balance, transfer the container to the fume hood, add the compound,

and then return to the balance for weighing.

Solution Preparation: Add solvents to the solid slowly to avoid splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[6] Do not eat, drink, or smoke in the laboratory.

3.2 Storage

Proper storage is critical to maintain the compound's integrity and ensure safety.
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Parameter Recommendation Rationale / Source

Container
Tightly sealed, clearly labeled

amber glass bottle.

Prevents contamination and

degradation from light and air.

[10]

Location
A cool, dry, and well-ventilated

chemical cabinet.

General best practice for

chemical storage.[6]

Security
Store in a locked cabinet or an

area with controlled access.

Prevents unauthorized access

to a hazardous substance.[6]

Incompatibilities

Segregate from strong bases,

strong oxidizing agents,

amines, and other

nucleophiles.

The nitrovinyl group is

susceptible to nucleophilic

attack (Michael addition).[5]

[10]

3.3 Disposal

All waste materials containing 2-Methoxy-5-(2-nitrovinyl)phenol, including contaminated

consumables (gloves, wipes, pipette tips) and residual chemical, must be treated as

hazardous waste.[6]

Collect waste in a dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix this waste stream with other chemical wastes.

Disposal must be carried out through an approved waste disposal contractor, in strict

accordance with all local, state, and federal regulations.[6]

Section 4: Illustrative Synthesis & Purification
Workflow
To provide context for handling, this section outlines a plausible synthesis of 2-Methoxy-5-(2-
nitrovinyl)phenol. This protocol is adapted from the well-established Henry reaction (nitroaldol

condensation) used for its structural isomer.[9] The proposed starting materials are 3-hydroxy-

4-methoxybenzaldehyde (isovanillin) and nitromethane.
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4.1 Experimental Protocol: Synthesis

Materials:

3-hydroxy-4-methoxybenzaldehyde (isovanillin)

Nitromethane

Methanol

n-Butylamine (catalyst)

0.1 M Hydrochloric acid (HCl)

Deionized water

Procedure:

Reaction Setup: In a suitable flask inside a fume hood, dissolve 10 g of isovanillin in ~15

mL of methanol with stirring.

Reagent Addition: To this solution, add 3.4 mL of nitromethane, followed by 0.5 g of n-

butylamine catalyst. The solution will change color.

Reaction: Cap the vessel and allow it to stand at ambient temperature. The reaction

progress should be monitored (e.g., by TLC). The mixture may solidify over several hours.

Workup: Break up the solid mass. Add a small amount of methanol (~5 mL) to create a

slurry. Filter the crude product using a Büchner funnel under vacuum.

Acid Wash: Wash the collected solid on the filter with approximately 100 mL of 0.1 M HCl.

This neutralizes the catalyst and protonates the phenoxide, often resulting in a color

change to bright yellow.[9]

Final Wash: Wash the solid with deionized water to remove residual acid and salts. Allow

the solid to air-dry on the filter.

4.2 Experimental Protocol: Purification by Recrystallization
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Solvent Selection: Hot methanol or ethanol are often effective for recrystallizing phenolic

compounds.[9][11] The ideal solvent dissolves the compound when hot but not when cold.

Procedure:

Dissolution: Place the crude, dry solid in an Erlenmeyer flask. Add a minimal amount of

hot methanol while stirring and heating on a hot plate until the solid just dissolves.

Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room

temperature. Pure crystals should begin to form.

Chilling: To maximize yield, place the flask in an ice bath for 20-30 minutes.

Isolation: Collect the purified crystals by vacuum filtration.

Drying: Wash the crystals with a small amount of ice-cold methanol and dry them under

vacuum.
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Caption: Illustrative workflow for the synthesis and purification of 2-Methoxy-5-(2-
nitrovinyl)phenol.

Section 5: References
National Toxicology Program. (1996). NTP Toxicity Studies of beta-Bromo-beta-Nitrostyrene

(CAS No. 7166-19-0) Administered by Gavage to F344/N Rats and B6C3F1 Mice. [Online]

Available at: [Link]

National Toxicology Program. (1996). Bromo- -nitrostyrene. [Online] Available at: [Link]

CPAChem. (2023). Safety data sheet - 2-Methoxy-5-nitrophenol. [Online] Available at: [Link]

PubChem. 2-Methoxy-5-(2-nitrovinyl)phenol. [Online] Available at: [Link]

University of California, Riverside. Chemical Safety: Personal Protective Equipment. [Online]

Available at: [Link]

U.S. Department of Health & Human Services. Personal Protective Equipment (PPE) -

CHEMM. [Online] Available at: [Link]

U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. [Online]

Available at: [Link]

Carl Roth. Safety Data Sheet: 2-Methoxyphenol. [Online] Available at: [Link]

BIOSYNCE. 2-Methoxy-5-(2-nitrovinyl)phenol CAS 39816-35-8. [Online] Available at:

[Link]

Palma Educa. (E)-2-Methoxy-5-(2-nitrovinyl)phenol. [Online] Available at: [Link]

Chemical Synthesis Database. (2025). 2-methoxy-5-nitro-4-[(E)-2-nitroethenyl]phenol.

[Online] Available at: [Link]

Lin, S.-R., et al. (2020). 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis

in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial

dysfunction. PMC - NIH. [Online] Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b186240?utm_src=pdf-body
https://www.benchchem.com/product/b186240?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12209188/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox040.pdf
https://shop.cpachem.com/sds/SB66159_636-93-1-2-Methoxy-5-nitrophenol_SDS_EN.pdf
https://www.benchchem.com/product/b186240?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/672279
https://ehs.ucr.edu/laboratory/ppe
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.carlroth.com/medias/SDB-7308-AU-EN.pdf
https://www.benchchem.com/product/b186240?utm_src=pdf-body
https://www.biosynce.com/2-methoxy-5-(2-nitrovinyl)phenol-cas-39816-35-8.html
https://www.benchchem.com/product/b186240?utm_src=pdf-body
https://www.palmaeduca.com/products/e-2-methoxy-5-2-nitrovinyl-phenol
https://www.chemsynthesis.com/base/chemical-structure-268591.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7025816/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2004). Electrochemical study of ??-nitrostyrene derivatives: Steric and

electronic effects on their electroreduction. [Online] Available at: [Link]

NY.Gov. Managing and Disposing of Household Hazardous Waste. [Online] Available at:

[Link]

Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment

(PPE). [Online] Available at: [Link]

ResearchGate. (2020). The structures of the E-β-nitrostyrene derivative test compounds.

[Online] Available at: [Link]

Carl Roth. Safety Data Sheet: 2-Methoxyphenol. [Online] Available at: [Link]

PubChem. 2-Methoxy-5-nitrophenol. [Online] Available at: [Link]

Cole-Parmer. Chemical Compatibility Database. [Online] Available at: [Link]

OSHA. 4-Methoxyphenol. [Online] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. biosynce.com [biosynce.com]

2. 2-Methoxy-5-(2-nitrovinyl)phenol - SRIRAMCHEM [sriramchem.com]

3. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer
cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. pdf.benchchem.com [pdf.benchchem.com]

6. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.researchgate.net/publication/8557345_Electrochemical_study_of_b-nitrostyrene_derivatives_Steric_and_electronic_effects_on_their_electroreduction
https://www.dec.ny.gov/chemical/8753.html
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/ppe_for_use_with_chemical_agents.pdf
https://www.researchgate.net/figure/The-structures-of-the-E-b-nitrostyrene-derivative-test-compounds_fig1_343632973
https://www.carlroth.com/medias/SDB-7308-US-EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/69471
https://www.coleparmer.com/chemical-resistance
https://www.osha.gov/sites/default/files/methods/osha-pv2039.pdf
https://www.benchchem.com/product/b186240?utm_src=pdf-custom-synthesis
https://www.biosynce.com/custom-synthesis/building-blocks/2-methoxy-5-2-nitrovinyl-phenol-cas-39816-35.html
https://sriramchem.com/product/2-methoxy-5-2-nitrovinylphenol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://www.researchgate.net/figure/The-structures-of-the-E-b-nitrostyrene-derivative-test-compounds_fig1_269515038
https://pdf.benchchem.com/3022/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. cpachem.com [cpachem.com]

8. 2-Methoxy-5-(2-nitrovinyl)phenol | C9H9NO4 | CID 672279 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. pdf.benchchem.com [pdf.benchchem.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. fishersci.com [fishersci.com]

13. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

14. hsa.ie [hsa.ie]

To cite this document: BenchChem. [Safety and handling of 2-Methoxy-5-(2-
nitrovinyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186240#safety-and-handling-of-2-methoxy-5-2-
nitrovinyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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